(3S)-N,N-dimethyl-1-[(1-methyl-5-phenyl-1H-pyrrol-2-yl)carbonyl]azepan-3-amine

• IUPAC Name: [(3S)-3-(dimethylamino)azepan-1-yl]-(1-methyl-5-phenylpyrrol-2-yl)methanone
• InChI: InChI=1S/C20H27N3O/c1-21(2)17-11-7-8-14-23(15-17)20(24)19-13-12-18(22(19)3)16-9-5-4-6-10-16/h4-6,9-10,12-13,17H,7-8,11,14-15H2,1-3H3/t17-/m0/s1
• InChI Key: DPTRNSOZIQZRHT-KRWDZBQOSA-N
• Canonical SMILES: CN1C(=CC=C1C(=O)N2CCCCC(C2)N(C)C)C3=CC=CC=C3
• Isomeric SMILES: CN1C(=CC=C1C(=O)N2CCCC[C@@H](C2)N(C)C)C3=CC=CC=C3
• Molecular Formula: C20H27N3O
• Molecular Weight: 325.4 g/mol

Description

(3S)-N,N-dimethyl-1-[(1-methyl-5-phenyl-1H-pyrrol-2-yl)carbonyl]azepan-3-amine, also known as DMPPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Stereochemistry

Research has explored the synthesis and stereochemistry of compounds with structural similarities, highlighting the importance of these processes in creating compounds with specific properties. For instance, studies on the synthesis of tetrahydrobenz-2-azepines and their stereochemical analysis demonstrate the intricate methods required to create and isolate specific isomers of cyclic compounds, which are crucial for their potential applications in various fields, including medicinal chemistry and material science (Kouznetsov, Palma, & Aliev, 1998).

Hydrogen-Bonding Patterns in Enaminones

The study of hydrogen-bonding patterns in compounds like enaminones, which are structurally related to azepan-2-ylidene analogs, provides insight into how these interactions can influence the stability and reactivity of such molecules. Understanding these patterns is essential for designing compounds with desirable physical and chemical properties for use in chemical synthesis and potentially in pharmaceuticals (Balderson, Fernandes, Michael, & Perry, 2007).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Many pyrrole-containing compounds are known to have diverse biological activities, including antipsychotic, anticancer, antibacterial, antifungal, antiprotozoal, and antimalarial effects.

Future Directions

Future research could explore the potential therapeutic applications of this compound, given the known biological activities of many pyrrole-containing compounds. Further studies could also investigate its synthesis and reactivity.